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Compound of Interest

Compound Name: Black 305

Cat. No.: B3046760

Introduction

Black 305 is a fluoran leuco dye, a class of compounds known for their chromogenic
properties, enabling a transition between a colorless (leuco) and a colored state.[1][2] This
characteristic makes them valuable in applications such as thermal paper and carbonless copy
paper. The analysis of these dyes is crucial for quality control and to understand their behavior
in various matrices. This application note details a robust High-Performance Liquid
Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantitative
determination of Black 305. The method utilizes reversed-phase chromatography, which is a
standard and effective technique for the separation of organic dyes.[3][4][5]

Principle

The method is based on the separation of Black 305 on a C18 reversed-phase HPLC column.
The mobile phase consists of a gradient mixture of acetonitrile and a buffered aqueous
solution. Detection is performed using a UV-Vis detector at a wavelength selected to provide
maximum sensitivity for the analyte. In its leuco form, Black 305 has an absorption maximum
in the UV region, typically below 350 nm.[1][2] For enhanced sensitivity and to analyze the dye
in its colored form, the mobile phase is acidified to promote the opening of the lactone ring,
which results in a colored compound with strong absorbance in the visible range.

Experimental Protocols
Materials and Reagents
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Black 305 analytical standard (CAS: 129473-78-5)[6][7][8][9]

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade or ultrapure)

Formic acid (analytical grade)

0.45 pm syringe filters (PTFE or other suitable material)

Instrumentation

A standard HPLC system equipped with the following components is required:

Degasser

Binary or Quaternary Pump

Autosampler

Thermostatted Column Compartment

UV-Vis or Diode Array Detector (DAD)

Chromatography Data System (CDS)

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of
Black 305.
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Parameter Condition

C18 reversed-phase, 4.6 x 150 mm, 5 pm
HPLC Column

particle size
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid

0-1 min: 50% B, 1-10 min: 50-95% B, 10-12
Gradient Program min: 95% B, 12.1-15 min: 50% B (re-

equilibration)

Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pL

_ 280 nm and 590 nm (for leuco and colored
Detection Wavelength )
forms, respectively)

Preparation of Standard Solutions

e Stock Standard Solution (1000 pg/mL): Accurately weigh 10 mg of Black 305 analytical
standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the initial mobile phase composition (50:50 Mobile Phase A: Mobile
Phase B) to achieve concentrations ranging from 1 pg/mL to 100 pg/mL.

Sample Preparation

The sample preparation will vary depending on the matrix. A general procedure for a solid
sample is provided below:

o Accurately weigh a known amount of the homogenized sample containing Black 305.

» Extract the analyte with a suitable solvent, such as acetonitrile or methanol, using sonication
or shaking.
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o Centrifuge the extract to pellet any insoluble material.
« Filter the supernatant through a 0.45 pm syringe filter into an HPLC vial.

« If necessary, dilute the filtered extract with the initial mobile phase to bring the concentration
of Black 305 within the calibration range.

Data Presentation

The quantitative performance of this method is summarized in the following table. These values
are illustrative and should be determined during method validation in a specific laboratory.

Parameter lllustrative Value

Retention Time (min) ~85

Linearity Range (ug/mL) 1-100

Correlation Coefficient (r?) >0.999

Limit of Detection (LOD) (ug/mL) 0.3

Limit of Quantification (LOQ) (ng/mL) 1.0

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%
Visualization

The following diagram illustrates the experimental workflow for the HPLC-UV determination of
Black 305.
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Caption: Experimental workflow for the determination of Black 305 by HPLC-UV.
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Conclusion

The described HPLC-UV method provides a reliable and efficient means for the quantitative
determination of Black 305. The use of a C18 reversed-phase column with a gradient elution of
acetonitrile and acidified water allows for excellent separation and peak shape. This application
note serves as a comprehensive guide for researchers, scientists, and drug development
professionals involved in the analysis of fluoran leuco dyes. The method can be adapted and
validated for specific sample matrices as required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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